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Compound of Interest

Compound Name: BRD0539

Cat. No.: B15567508 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BRD0539 is a cell-permeable and reversible small molecule inhibitor of Streptococcus

pyogenes Cas9 (SpCas9).[1][2][3] It functions by disrupting the binding of SpCas9 to DNA,

thereby providing temporal and dose-dependent control over CRISPR-Cas9 based gene

editing.[1][4] These characteristics make it a valuable tool for reducing off-target effects and

enhancing the precision of gene editing experiments.[4] This document provides detailed

protocols for the preparation of BRD0539 stock solutions for research applications.

Chemical Properties and Data
A clear understanding of the physicochemical properties of BRD0539 is essential for accurate

preparation of stock solutions. The relevant data is summarized in the table below.
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Property Value Source

Molecular Weight 452.54 g/mol [1][2][5]

Formula C₂₅H₂₅FN₂O₃S [1][5]

CAS Number 1403838-79-8 [1][2][5]

Appearance Powder [1][5]

Purity ≥98% (HPLC) [2][3]

IC₅₀ (in vitro DNA cleavage) 22 µM [1][5][6]

EC₅₀ (eGFP disruption assay) 11 µM [2][3]

Solubility Data
BRD0539 exhibits solubility in various organic solvents. It is crucial to use high-purity,

anhydrous solvents to ensure the stability and activity of the compound. It is important to note

that moisture-absorbing DMSO can reduce solubility.[1]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 100 mg/mL 220.97 mM [5]

DMSO 91 mg/mL 201.08 mM [1]

DMSO 45.25 mg/mL 100 mM [2][3]

Ethanol 45.25 mg/mL 100 mM [2][3]

Ethanol 31 mg/mL - [1]

Water Insoluble Insoluble [1]

Note: Solubility values can vary slightly between different suppliers and batches.
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Materials and Equipment
BRD0539 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[5]

Calibrated micropipettes

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM BRD0539 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for laboratory experiments.

Acclimatization: Allow the vial of BRD0539 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh a specific amount of BRD0539 powder. For example, to prepare

1 mL of a 10 mM stock solution, you would need 4.5254 mg of BRD0539. It is often more

practical to weigh a larger mass, such as 5 mg, and adjust the solvent volume accordingly.

Calculation of Solvent Volume: Use the following formula to calculate the required volume of

DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 5 mg of BRD0539 to make a 10 mM stock: Volume (L) = 0.005 g / (452.54 g/mol x 0.010

mol/L) = 0.00110487 L = 1.105 mL
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Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

BRD0539 powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

For higher concentrations, sonication may be necessary to ensure complete dissolution.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in microcentrifuge tubes.[1][6] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6-12 months).[1][5][6]

Stock Solution Preparation Table for Different
Concentrations
The following table provides quick reference volumes for preparing stock solutions of BRD0539
in DMSO.

Desired Concentration Mass of BRD0539 Volume of DMSO

1 mM 1 mg 2.21 mL

5 mM 1 mg 0.44 mL

10 mM 1 mg 0.22 mL

50 mM 1 mg 0.04 mL

1 mM 5 mg 11.05 mL

5 mM 5 mg 2.21 mL

10 mM 5 mg 1.10 mL

50 mM 5 mg 0.22 mL

Note: These volumes are calculated based on a molecular weight of 452.54 g/mol . Always

refer to the batch-specific molecular weight on the product's certificate of analysis if available.
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Visualizing the Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a BRD0539 stock solution.
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Caption: Workflow for preparing BRD0539 stock solution.
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Signaling Pathway Inhibition by BRD0539
BRD0539 inhibits the CRISPR-Cas9 system by interfering with the DNA binding of the SpCas9

protein. The diagram below conceptualizes this mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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